[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxy]acetic acid
Overview
Description
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For example, a new series of 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N’-(2-(substituted)acetyl) benzohydrazides were prepared and evaluated for antibacterial activity . Another study reported the synthesis of 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl) benzamide, which was found to increase monoclonal antibody production .Molecular Structure Analysis
The molecular structure of [4-(2,5-dimethyl-1H-pyrrol-1-yl)benzoyl]amino)acetic acid, a related compound, has been reported. Its empirical formula is C15H16N2O3 and its molecular weight is 272.30 .Physical And Chemical Properties Analysis
The physical and chemical properties of [4-(2,5-dimethyl-1H-pyrrol-1-yl)benzoyl]amino)acetic acid, a related compound, have been reported. It is a solid compound .Scientific Research Applications
Corrosion Inhibition
One notable application of pyrazoline derivatives, a category to which [4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxy]acetic acid belongs, is in the field of corrosion inhibition. Lgaz et al. (2020) explored the use of pyrazoline derivatives for enhancing mild steel resistance in hydrochloric acid, a common problem in petroleum refining industries. Their study demonstrated high inhibition efficiency at higher temperatures and effectiveness in inhibiting acid attack through physical and chemical adsorption on the metal surface. This makes these compounds potential candidates for corrosion protection in industrial settings (Lgaz et al., 2020).
Synthesis and Characterization of Polymers
The synthesis and characterization of polymers incorporating pyrrol-1-yl phenyl esters, which are structurally similar to this compound, have been studied. Bingöl et al. (2005) synthesized a monomer named Thiophen-3-yl acetic acid 4-pyrrol-1-yl phenyl ester (TAPE) and investigated its thermal behavior and conductivities. Such studies are essential for developing new materials with potential applications in electronics and materials science (Bingöl et al., 2005).
Pharmaceutical Research
In pharmaceutical research, compounds structurally related to this compound have been investigated for their potential therapeutic benefits. For example, Anagnostou et al. (2002) synthesized a compound that inhibits the enzyme aldose reductase as well as the protein glycation process. This suggests potential utility in treating various pathological conditions (Anagnostou et al., 2002).
Electroactive Materials
Compounds similar to this compound have been synthesized for developing electroactive materials. Kaya and Aydın (2012) reported the synthesis of a phenol-based polymer and studied its electrochemical properties, indicating potential applications in electronic and photonic devices (Kaya & Aydın, 2012).
Analytical Chemistry
In analytical chemistry, the molecular imprinting technique has been employed using structures similar to this compound. Prusty and Bhand (2017) developed a capacitive sensor for determining 2,4-dichlorophenoxyacetic acid in water, demonstrating the application of such compounds in environmental monitoring and analysis (Prusty & Bhand, 2017).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for the study of “[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxy]acetic acid” and related compounds could include further exploration of their biological activity and potential therapeutic uses. For instance, some related compounds have shown promising antibacterial and antitubercular properties .
properties
IUPAC Name |
2-[4-(2,5-dimethylpyrrol-1-yl)phenoxy]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3/c1-10-3-4-11(2)15(10)12-5-7-13(8-6-12)18-9-14(16)17/h3-8H,9H2,1-2H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKHKAGOXFDDDIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C2=CC=C(C=C2)OCC(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30354604 | |
Record name | [4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenoxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30354604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
313701-94-9 | |
Record name | 2-[4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenoxy]acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=313701-94-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 727422 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0313701949 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC727422 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=727422 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | [4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenoxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30354604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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